Cas no 55311-06-3 (6-Dodecenedioic acid, (E)-)

• Product Name: 6-Dodecenedioic acid, (E)-
• CAS No: 55311-06-3
• MF: C₁₂H₂₀O₄
• MW: 228.284804344177
• CID: 352252
• PubChem ID: 54525744
• Update Time: 2025-04-19

6-Dodecenedioic acid, (E)- Chemical and Physical Properties

Names and Identifiers

• 6-Dodecenedioic acid, (E)-
• dodec-6-enedioic acid
• 55311-06-3
• DTXSID40711961

• Inchi： 1S/C12H20O4/c13-11(14)9-7-5-3-1-2-4-6-8-10-12(15)16/h1-2H,3-10H2,(H,13,14)(H,15,16)
• InChI Key： YSZHWEFMJGSGMS-UHFFFAOYSA-N
• SMILES： OC(CCCCC=CCCCCC(=O)O)=O

Computed Properties

• Exact Mass: 228.1362
• Monoisotopic Mass: 228.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 10
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids